Cas no 61821-51-0 (Benzenecarbothioamide, N,N-bis(phenylmethyl)-)

Benzenecarbothioamide, N,N-bis(phenylmethyl)- structure
61821-51-0 structure
Product name:Benzenecarbothioamide, N,N-bis(phenylmethyl)-
CAS No:61821-51-0
MF:C21H19NS
MW:317.44726395607
CID:465297
PubChem ID:4089421

Benzenecarbothioamide, N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, N,N-bis(phenylmethyl)-
    • N,N-dibenzylbenzenecarbothioamide
    • DTXSID00399183
    • 61821-51-0
    • AKOS024333442
    • N,N-DIBENZYLTHIOBENZAMIDE
    • Inchi: InChI=1S/C21H19NS/c23-21(20-14-8-3-9-15-20)22(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15H,16-17H2
    • InChI Key: UEOFECQMBDNUQK-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=S)C3=CC=CC=C3

Computed Properties

  • Exact Mass: 317.12397
  • Monoisotopic Mass: 317.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 3.24

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